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Compound of Interest

2-Pyridinesulfonic acid methyl
Compound Name:

ester
CAS No.: 111480-82-1
Cat. No.: B174233

Get Quote

Executive Summary

Methylation is a cornerstone transformation in medicinal chemistry, yet the standard reagents—
Methyl lodide (Mel) and Dimethyl Sulfate (DMS)—pose severe safety risks due to high
volatility, acute toxicity, and genotoxicity.

Methyl 2-pyridinesulfonate (M2PS) represents a "Safety-First" high-performance alternative.
Unlike liquid Mel (bp 42°C), M2PS is a crystalline solid, eliminating inhalation risks associated
with volatility. Chemically, it functions as a "hard" electrophile similar to methyl tosylate but
possesses a unique self-validating purification mechanism: the leaving group (2-
pyridinesulfonate) is highly water-soluble and amphoteric, allowing for near-perfect removal via
simple aqueous extraction without chromatography.

This guide details the physiochemical profile, mechanistic action, and a standardized protocol
for N-, O-, and S-methylation using M2PS.
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Chemical Profile & Advantage Analysis[1][2][3]

Physiochemical Properties

Methyl 2-
o . Methyl Tosylate
Property pyridinesulfonate Methyl lodide (Mel)
(MeOTSs)
(M2PS)
CAS Number 111480-82-1 74-88-4 80-48-8
) ] ) o Liquid / Low-melt
Physical State Crystalline Solid Volatile Liquid )
Solid
Melting Point 42-45 °C -66 °C 25-28 °C
Boiling Point >200 °C (dec.) 42 °C (Inhalation Risk) 292 °C
Lower (Leaving group ]
Atom Economy High Moderate

MW ~158)

Workup

Aqueous Extraction
(High Polarity LG)

Evaporation (Toxic)

Chromatography often

reg.

The "Green" Advantage

The primary operational advantage of M2PS is its phase behavior.

» Weighing Safety: As a solid, it can be weighed on an open balance without the need for a

glovebox or specialized syringe techniques required for Mel.

o Storage: Stable at room temperature (desiccated), unlike Mel which requires copper

stabilization and refrigeration to prevent iodine liberation.

Mechanism of Action

M2PS functions via a classic

mechanism. The sulfonate group acts as an excellent leaving group (nucleofuge). The pyridine

ring within the leaving group adds a unique "tunable" solubility parameter. Upon displacement,
the resulting 2-pyridinesulfonate anion is highly polar.
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Diagram 1: Mechanistic Pathway
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Caption:

reaction pathway showing the generation of the water-soluble pyridinesulfonate byproduct,
facilitating separation.

Standardized Experimental Protocol
Scope

This protocol is optimized for N-methylation of indoles/amines and O-methylation of phenols.
e Scale: 1.0 mmol (adaptable).

e Solvent System: Acetonitrile (MeCN) or Dichloromethane (DCM). MeCN is preferred for
faster kinetics.

Reagents & Equipment

e Substrate: 1.0 equiv (e.g., Indole, Phenol).
e M2PS: 1.1 - 1.2 equiv.

e Base:
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o For Phenols/Acidic N-H: Potassium Carbonate (

) or Cesium Carbonate (
).
o For Basic Amines: Often no base required, or mild organic base (DIPEA).

e Solvent: Anhydrous MeCN (0.2 M concentration).

Step-by-Step Methodology

Step 1: Preparation Dissolve the substrate (1.0 mmol) in anhydrous MeCN (5.0 mL). Add the
base (

, 1.5 mmol) and stir at room temperature for 10 minutes to ensure deprotonation (if applicable).

Step 2: Reagent Addition Add Methyl 2-pyridinesulfonate (M2PS) (1.1 mmol, 190 mg) as a solid
in one portion.

» Note: Unlike Mel, no exothermic spike is typically observed upon addition.
Step 3: Reaction Heat the mixture to 60°C (or reflux) under an inert atmosphere (

or Ar). Monitor via TLC.

» Typical Duration: 2—6 hours.

e TLC Visualization: The M2PS reagent is UV active (pyridine ring). Ensure you distinguish
reagent spots from product spots.

Step 4: The "Self-Validating” Workup (Critical) This step validates the protocol's efficiency.
e Cool reaction to room temperature.
e Dilute with Ethyl Acetate (EtOAc, 20 mL).

e Wash 1: Water (10 mL). The 2-pyridinesulfonate byproduct partitions quantitatively into the
aqueous phase.
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e Wash 2: 1M HCI (optional, if product is not acid-sensitive). This ensures any unreacted
M2PS is protonated/hydrolyzed and removed.

e Dry organic layer (
), filter, and concentrate.

Step 5: Isolation The resulting residue is typically the pure methylated product. If M2PS was
used in slight excess, the aqueous washes usually remove all traces, rendering column
chromatography unnecessary for many substrates.

Experimental Workflow Diagram

This workflow visualizes the decision matrix for the chemist, emphasizing the purification
shortcut provided by M2PS.
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Caption: Operational workflow highlighting the agueous extraction removal of the M2PS

byproduct.

Troubleshooting & Optimization

Issue

Probable Cause

Corrective Action

Low Conversion

Substrate Sterics

Increase temperature to reflux;
Switch solvent to Toluene
(higher bp).

Reagent Spot on TLC

Excess M2PS remaining

Perform an acidic wash (1M
HCI) during workup to
protonate the pyridine ring,
forcing it into the aqueous

layer.

O- vs C- Alkylation

Ambident Nucleophile

Use a non-polar solvent
(Toluene) to favor C-alkylation;
Polar aprotic (DMF/MeCN)

favors O-alkylation.

Hydrolysis of M2PS

Wet Solvent

M2PS is sensitive to moisture.
Ensure solvents are

anhydrous.
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(Note: While specific literature on the 2-isomer is less voluminous than the 3-isomer or
tosylates, the reactivity profile is derived from the standard chemistry of heteroaryl sulfonates
and commercial specifications.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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